Cas no 2051-49-2 (Hexanoic anhydride)

Hexanoic anhydride (C12H22O3) is a carboxylic acid anhydride derived from hexanoic acid. It is a clear, colorless to pale yellow liquid with a characteristic odor, primarily used as an acylating agent in organic synthesis. Its key advantages include high reactivity in esterification and acylation reactions, making it valuable for producing esters, amides, and other derivatives. The compound exhibits good solubility in common organic solvents, facilitating its use in laboratory and industrial applications. Hexanoic anhydride is also employed in the synthesis of fragrances, pharmaceuticals, and specialty chemicals. Its stability under controlled conditions ensures consistent performance in synthetic processes. Proper handling is required due to its corrosive nature.

Hexanoic anhydride structure

Product Name:Hexanoic anhydride

CAS No:2051-49-2

MF:C₁₂H₂₂O₃

MW:214.301284313202

MDL:MFCD00009509

CID:84096

PubChem ID:24851658

Update Time:2025-10-24

Hexanoic anhydride Chemical and Physical Properties

Names and Identifiers

- Hexanoic anhydride
- Caproic anhydride
- Hexanoic Acid Anhydride
- hexanoyl hexanoate
- caproic acid anhydride
- hexanoic acid hexanoyl ester
- n-Caproic anhydride
- n-hexanoic acid anhydride
- n-hexanoic anhydride
- n-Hexoic anhydride
- Capronic acid anhydride
- Capronic anhydride
- Hexanoyl anhydride
- UNII-GG70Y8LTBY
- NS00003838
- Hexanoic acid, anhydride
- 2051-49-2
- EC 218-121-4
- Hexanoic anhydride, purum, >=97.0% (GC)
- AS-18084
- AKOS015950716
- CS-0185644
- HexanoicAnhydride
- Q27279092
- J-013374
- Hexanoic acid, 1,1'-anhydride
- EINECS 218-121-4
- AI3-06132
- SCHEMBL1783
- DTXSID20870929
- F87206
- FT-0627035
- ?HEXANOIC ANHYDRIDE
- A814628
- Hexanoic anhydride, 97%
- GG70Y8LTBY
- HY-W127410
- PERFLUOROCYCLOHEXANECARBONYLCHLORIDE
- MFCD00009509
- MDL： MFCD00009509
- Inchi： 1S/C12H22O3/c1-3-5-7-9-11(13)15-12(14)10-8-6-4-2/h3-10H2,1-2H3
- InChI Key： PKHMTIRCAFTBDS-UHFFFAOYSA-N
- SMILES： O(C(CCCCC)=O)C(CCCCC)=O
- BRN： 1776561

Computed Properties

Exact Mass: 214.15700
Monoisotopic Mass: 214.157
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 10
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.7
Topological Polar Surface Area: 43.4A^2

Experimental Properties

Color/Form: liquid
Density: 0.928 g/mL at 20 °C(lit.)
Melting Point: -40 °C
Boiling Point: 244°C(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.428(lit.)
Solubility: ethanol: soluble1g/10 mL, clear, colorless
Water Partition Coefficient: Hydrolyzes in water.
PSA: 43.37000
LogP: 3.21680
Sensitiveness: Moisture Sensitive
Solubility: Hydrolyzable

Hexanoic anhydride Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 3265 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：8
PackingGroup：III
TSCA：Yes
Explosive Limit：0.7%(V)
Risk Phrases：R34
Packing Group：III
Safety Term：8
Packing Group：III
Hazard Level：8

Hexanoic anhydride Customs Data

HS CODE：2915900090
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Hexanoic anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H294335-50g	Hexanoic Anhydride	2051-49-2		50g	$ 87.00	2023-09-07
TRC	H294335-100 g	Hexanoic Anhydride	2051-49-2		100g	120.00	2021-08-06
TRC	H294335-250 g	Hexanoic Anhydride	2051-49-2		250g	275.00	2021-08-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R096612-25g	Hexanoic anhydride	2051-49-2	95%	25g	￥67	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R096612-100g	Hexanoic anhydride	2051-49-2	95%	100g	￥158	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R096612-500g	Hexanoic anhydride	2051-49-2	95%	500g	￥528	2024-05-25
abcr	AB131550-50 g	n-Hexanoic anhydride, 98%; .	2051-49-2	98%	50 g	€52.00	2023-07-20
abcr	AB131550-250 g	n-Hexanoic anhydride, 98%; .	2051-49-2	98%	250 g	€91.60	2023-07-20
abcr	AB131550-1 kg	n-Hexanoic anhydride, 98%; .	2051-49-2	98%	1 kg	€220.00	2023-07-20
TRC	H294335-100g	Hexanoic Anhydride	2051-49-2		100g	$ 150.00	2023-09-07

Hexanoic anhydride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2051-49-2)正已酸酐

Order Number:LE1695970

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

Price ($):discuss personally

Email:18501500038@163.com

Hexanoic anhydride Related Literature

1. Regioselective enzymatic acylation of pharmacologically interesting nucleosides in 2-methyltetrahydrofuran, a greener substitute for THF

Yolanda Simeó,José Vicente Sinisterra,Andrés R. Alcántara Green Chem. 2009 11 855
2. Surface modification of cellulose nanocrystals with different acid anhydrides for improved dispersion in poly(butylene succinate)

Yingying He,Jiang Zhu,Wentao Wang,Haitao Ni RSC Adv. 2018 8 38305
3. Improving analyte selectivity by post-assembly modification of metal–organic framework based photonic crystal sensors

A. von Mankowski,K. Szendrei-Temesi,C. Koschnick,B. V. Lotsch Nanoscale Horiz. 2018 3 383
4. Intracellular sorting of differently charged chitosan derivatives and chitosan-based nanoparticles

A. A. Zubareva,T. S. Shcherbinina,V. P. Varlamov,E. V. Svirshchevskaya Nanoscale 2015 7 7942
5. Supergluing MOF liquid marbles

Jia Min Chin,Michael R. Reithofer,Tristan Tsai Yuan Tan,Ajay Govinda Menon,Eric Yu Chen,Chin Ann Chow,Andy Tzi Sum Hor,Jianwei Xu Chem. Commun. 2013 49 493

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:2051-49-2)正已酸酐

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 2051-49-2 (Hexanoic anhydride)

Hexanoic anhydride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Hexanoic anhydride Security Information

Hexanoic anhydride Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Hexanoic anhydride Pricemore >>

Hexanoic anhydride Suppliers

Hexanoic anhydride Related Literature

Related Categories

2051-49-2 (Hexanoic anhydride) Related Products